(S)-(-)-Canadine Di-p-toluoyl-D-tartrate
(S)-(-)-Canadine Di-p-toluoyl-D-tartrate
Brand Name:
Vulcanchem
CAS No.:
61065-22-3
VCID:
VC0033226
InChI:
InChI=1S/C20H21NO4.C20H18O8/c1-22-17-4-3-12-7-16-14-9-19-18(24-11-25-19)8-13(14)5-6-21(16)10-15(12)20(17)23-2;1-11-3-7-13(8-4-11)19(25)27-15(17(21)22)16(18(23)24)28-20(26)14-9-5-12(2)6-10-14/h3-4,8-9,16H,5-7,10-11H2,1-2H3;3-10,15-16H,1-2H3,(H,21,22)(H,23,24)/t16-;15-,16-/m00/s1
SMILES:
CC1=CC=C(C=C1)C(=O)OC(C(C(=O)O)OC(=O)C2=CC=C(C=C2)C)C(=O)O.COC1=C(C2=C(CC3C4=CC5=C(C=C4CCN3C2)OCO5)C=C1)OC
Molecular Formula:
C40H39NO12
Molecular Weight:
725.747
(S)-(-)-Canadine Di-p-toluoyl-D-tartrate
CAS No.: 61065-22-3
Cat. No.: VC0033226
Molecular Formula: C40H39NO12
Molecular Weight: 725.747
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 61065-22-3 |
|---|---|
| Molecular Formula | C40H39NO12 |
| Molecular Weight | 725.747 |
| IUPAC Name | (2S,3S)-2,3-bis[(4-methylbenzoyl)oxy]butanedioic acid;(1S)-16,17-dimethoxy-5,7-dioxa-13-azapentacyclo[11.8.0.02,10.04,8.015,20]henicosa-2,4(8),9,15(20),16,18-hexaene |
| Standard InChI | InChI=1S/C20H21NO4.C20H18O8/c1-22-17-4-3-12-7-16-14-9-19-18(24-11-25-19)8-13(14)5-6-21(16)10-15(12)20(17)23-2;1-11-3-7-13(8-4-11)19(25)27-15(17(21)22)16(18(23)24)28-20(26)14-9-5-12(2)6-10-14/h3-4,8-9,16H,5-7,10-11H2,1-2H3;3-10,15-16H,1-2H3,(H,21,22)(H,23,24)/t16-;15-,16-/m00/s1 |
| Standard InChI Key | UBMJDIWTPLMTTL-SCQFDBOBSA-N |
| SMILES | CC1=CC=C(C=C1)C(=O)OC(C(C(=O)O)OC(=O)C2=CC=C(C=C2)C)C(=O)O.COC1=C(C2=C(CC3C4=CC5=C(C=C4CCN3C2)OCO5)C=C1)OC |
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